Cas no 2126161-23-5 (1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide)

• Product Name: 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide
• CAS No: 2126161-23-5
• MDL: MFCD30749870
• CID: 4639088
• PubChem ID: 132327486
• Update Time: 2025-06-29

1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide

• MDL： MFCD30749870

Additional information on 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide

Research Briefing on 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide (CAS: 2126161-23-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide (CAS: 2126161-23-5). This compound has garnered attention due to its potential applications in drug discovery and development, particularly in targeting specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic uses.

The synthesis of 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological improvements are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical studies.

Pharmacological evaluations of 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide have revealed its potential as a modulator of specific enzyme systems. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in animal models, with the compound exhibiting good bioavailability and low toxicity profiles. These findings underscore its potential as a lead compound for further drug development.

One of the most notable aspects of this compound is its unique chemical structure, which allows for selective interaction with biological targets. The presence of the cyclopropyl group and the chloropropanamido moiety has been identified as critical for its bioactivity. Structure-activity relationship (SAR) studies are ongoing to further elucidate the molecular mechanisms underlying its pharmacological effects and to optimize its therapeutic potential.

In conclusion, 1,4-dioxane, 2-(3-chloropropanamido)-N-cyclopropylbenzamide (CAS: 2126161-23-5) represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Continued research efforts are needed to fully explore its therapeutic applications and to address any potential challenges related to its pharmacokinetics and safety profile. The integration of computational modeling and high-throughput screening techniques may further accelerate the development of this compound and its derivatives for clinical use.